Cas no 1805175-67-0 (Methyl 2-cyano-5-mercapto-4-nitrobenzoate)

• Product Name: Methyl 2-cyano-5-mercapto-4-nitrobenzoate
• CAS No: 1805175-67-0
• MF: C₉H₆N₂O₄S
• MW: 238.219940662384
• CID: 4951733
• Update Time: 2025-06-10

Methyl 2-cyano-5-mercapto-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-mercapto-4-nitrobenzoate

• Inchi： 1S/C9H6N2O4S/c1-15-9(12)6-3-8(16)7(11(13)14)2-5(6)4-10/h2-3,16H,1H3
• InChI Key： ZIKASZVRLWPYRM-UHFFFAOYSA-N
• SMILES： SC1=CC(C(=O)OC)=C(C#N)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.5
• Topological Polar Surface Area: 96.9

Additional information on Methyl 2-cyano-5-mercapto-4-nitrobenzoate

Methyl 2-cyano-5-mercapto-4-nitrobenzoate (CAS No. 1805175-67-0): A Comprehensive Overview

Methyl 2-cyano-5-mercapto-4-nitrobenzoate, identified by its CAS number 1805175-67-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of Methyl 2-cyano-5-mercapto-4-nitrobenzoate consists of a benzoic acid derivative substituted with a cyano group at the 2-position, a thiol group at the 5-position, and a nitro group at the 4-position. This arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it suitable for diverse chemical transformations.

In recent years, Methyl 2-cyano-5-mercapto-4-nitrobenzoate has been explored for its potential role in the synthesis of bioactive molecules. The thiol group, in particular, offers a versatile handle for further functionalization, enabling the construction of complex molecular architectures. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways, including those involved in inflammation and cancer.

One of the most compelling aspects of Methyl 2-cyano-5-mercapto-4-nitrobenzoate is its utility in medicinal chemistry. The cyano and nitro groups contribute to its ability to interact with biological targets through multiple mechanisms. For instance, the cyano group can participate in hydrogen bonding interactions, while the nitro group can undergo redox reactions, influencing enzyme activity and signal transduction processes. These properties make it an attractive scaffold for designing molecules with enhanced pharmacological profiles.

Recent studies have highlighted the compound's role in the development of anti-inflammatory agents. The combination of a thiol group and a nitro group has been shown to modulate inflammatory responses by interacting with specific enzymes and receptors. Additionally, the cyano group provides a site for further derivatization, allowing researchers to fine-tune the pharmacokinetic properties of their lead compounds. This flexibility has led to promising results in preclinical trials, where derivatives of Methyl 2-cyano-5-mercapto-4-nitrobenzoate have demonstrated significant anti-inflammatory activity.

The synthesis of Methyl 2-cyano-5-mercapto-4-nitrobenzoate involves a series of well-defined chemical steps that highlight its synthetic utility. The process typically begins with the nitration of benzoic acid derivatives followed by selective functionalization at the 2-position to introduce the cyano group. Subsequent reduction and thiolation complete the synthesis, yielding the desired product. This synthetic route underscores the compound's accessibility and scalability, making it feasible for large-scale production and industrial applications.

The chemical reactivity of Methyl 2-cyano-5-mercapto-4-nitrobenzoate also makes it a valuable tool in material science research. Its ability to undergo various transformations allows for the creation of novel materials with tailored properties. For example, researchers have explored its use in polymer chemistry, where it serves as a monomer or crosslinking agent to develop advanced polymeric materials with enhanced mechanical strength and thermal stability.

In conclusion, Methyl 2-cyano-5-mercapto-4-nitrobenzoate (CAS No. 1805175-67-0) is a multifaceted compound with significant potential in pharmaceuticals and chemical synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for researchers seeking to develop innovative therapeutic agents and advanced materials. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in addressing complex challenges across multiple scientific disciplines.